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Compound Name: SB-747651A dihydrochloride

Cat. No.: B610717

For Researchers, Scientists, and Drug Development Professionals

Introduction

SB-747651A dihydrochloride is a potent and ATP-competitive inhibitor of mitogen- and stress-
activated kinase 1 (MSK1). It has demonstrated significant utility in cellular and in vivo studies
investigating the roles of MSK1 in various signaling pathways, particularly those related to
inflammation and transcriptional regulation. These application notes provide detailed
information on the solubility of SB-747651A dihydrochloride, protocols for its preparation and
use, and an overview of its known mechanism of action.

Physicochemical and Solubility Data

SB-747651A dihydrochloride is a white to off-white solid. The dihydrochloride salt form
generally offers enhanced water solubility and stability compared to its free base form.[1]

Table 1: Physicochemical Properties of SB-747651A Dihydrochloride
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Property Value

Molecular Formula C16H22NsO-2HCI
Molecular Weight 415.32 g/mol
Purity >98%

CAS Number 1781882-72-1

Table 2: Solubility of SB-747651A Dihydrochloride

Maximum Maximum
Solvent Concentration Concentration Notes
(mM) (mg/mL)

Sonication or gentle
warming may be
Water 50 mM[2] 20.77 mg/mL[2] required to achieve

complete dissolution.

[3]4]

Sonication is
recommended for

DMSO 50 mM[2] 20.77 mg/mL[2] ) )
complete dissolution.

[3]

Biological Activity and Mechanism of Action

SB-747651A is a potent inhibitor of MSK1 with an ICso value of 11 nM in in vitro kinase assays.
[1][3][5][6][7] It acts as an ATP-competitive inhibitor targeting the N-terminal kinase domain of
MSK1. While it shows good selectivity, at higher concentrations, it can also inhibit other
kinases, including MSK2, PKA, PKB, RSK, p70S6K, PRK2, and ROCK-II.[1][3][5][7][8]

MSKZ1 is a nuclear kinase that is activated downstream of the ERK1/2 and p38 MAPK signaling
pathways.[5][9] Once activated, MSK1 phosphorylates transcription factors such as CREB
(CAMP response element-binding protein) and histone H3, leading to changes in gene
expression.[5][9] By inhibiting MSK1, SB-747651A can modulate these downstream events.
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For instance, it has been shown to block the production of the anti-inflammatory cytokine 1L-10
in macrophages.[5]

Below is a diagram illustrating the signaling pathway involving MSK1 and the inhibitory action
of SB-747651A.
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Caption: SB-747651A inhibits MSK1, blocking downstream phosphorylation events.

Experimental Protocols
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Preparation of Stock Solutions

1. Materials:

o SB-747651A dihydrochloride powder
e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile, deionized water

» Sterile polypropylene tubes

e Vortex mixer

» Sonicator (optional)

2. Protocol for a 10 mM DMSO Stock Solution:

» Weigh out the required amount of SB-747651A dihydrochloride. For 1 mL of a 10 mM stock
solution, use 4.15 mg (Molecular Weight = 415.32 g/mol ).

e Add the appropriate volume of anhydrous DMSO to the vial containing the compound.

» Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

« If necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[7]

3. Protocol for a 10 mM Aqueous Stock Solution:

o Follow the same weighing procedure as for the DMSO stock.

e Add the appropriate volume of sterile, deionized water.

» Vortex vigorously. Gentle warming to 37°C can aid dissolution.

o Ensure the solution is clear before use.

o For cell culture experiments, it is recommended to sterile filter the aqueous solution through
a 0.22 um filter before use.[7]

o Store aqueous solutions at -80°C for up to 6 months.[7] It is advisable to use aqueous
solutions freshly prepared.

Table 3: Preparation of Stock Solutions

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b610717?utm_src=pdf-body
https://www.benchchem.com/product/b610717?utm_src=pdf-body
https://www.medchemexpress.com/sb-747651a-dihydrochloride.html
https://www.medchemexpress.com/sb-747651a-dihydrochloride.html
https://www.medchemexpress.com/sb-747651a-dihydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Desired

S R Mass for 1 mL Mass for 5 mL Mass for 10 mL
1mM 0.415 mg 2.077 mg 4.153 mg

5 mM 2.077 mg 10.383 mg 20.766 mg

10 mM 4.153 mg 20.766 mg 41.532 mg

50 mM 20.766 mg 103.83 mg 207.66 mg

In Vitro Cell-Based Assay Workflow

This is a general workflow for using SB-747651A in cell-based assays. Specific concentrations
and incubation times will need to be optimized for your cell type and experimental design. In
cellular assays, SB-747651A has been shown to fully inhibit MSK activity at concentrations
between 5-10 uM.[5][6][8]
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Caption: A typical workflow for in vitro experiments using SB-747651A.
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Concluding Remarks

SB-747651A dihydrochloride is a valuable tool for investigating MSK1-mediated signaling. Its
high potency and good solubility in common laboratory solvents make it suitable for a wide
range of in vitro and in vivo applications. Researchers should carefully consider the potential
for off-target effects at higher concentrations and perform appropriate dose-response
experiments to determine the optimal concentration for their specific experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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